Cas no 400744-34-5 (3-4-(Benzyloxy)phenylaniline)

• Product Name: 3-4-(Benzyloxy)phenylaniline
• CAS No: 400744-34-5
• MF: C₁₉H₁₇NO
• MW: 275.344384908676
• MDL: MFCD04039050
• CID: 1024551
• PubChem ID: 3353642
• Update Time: 2025-06-09

3-4-(Benzyloxy)phenylaniline Chemical and Physical Properties

Names and Identifiers

• 4'-(Benzyloxy)-[1,1'-biphenyl]-3-amine
• MFCD04039050
• 4'-(benzyloxy)[1,1'-biphenyl]-3-amine
• A873484
• BS-28084
• 4'-benzyloxy[1,1-biphenyl]-3-amine
• CS-0206706
• 3-[4-(Benzyloxy)phenyl]aniline
• SB81340
• G65046
• 400744-34-5
• 3-(4-phenylmethoxyphenyl)aniline
• 4'-Benzyloxy-biphenyl-3-ylamine
• SCHEMBL3791194
• DTXSID80391721
• AMY41600
• AKOS004113634
• 3-4-(Benzyloxy)phenylaniline

• MDL： MFCD04039050
• Inchi： 1S/C19H17NO/c20-18-8-4-7-17(13-18)16-9-11-19(12-10-16)21-14-15-5-2-1-3-6-15/h1-13H,14,20H2
• InChI Key： GIXZFAHSEBOTTN-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C=CC(=CC=1)C1C=CC=C(C=1)N

Computed Properties

• Exact Mass: 275.131014166g/mol
• Monoisotopic Mass: 275.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 35.2Ų

3-4-(Benzyloxy)phenylaniline Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Additional information on 3-4-(Benzyloxy)phenylaniline

Comprehensive Overview of 3-4-(Benzyloxy)phenylaniline (CAS No. 400744-34-5): Properties, Applications, and Industry Insights

3-4-(Benzyloxy)phenylaniline (CAS No. 400744-34-5) is a specialized organic compound widely recognized for its role in pharmaceutical and materials science research. This aromatic amine derivative features a benzyloxy substituent, which enhances its reactivity and utility in synthetic chemistry. The compound's molecular structure, C19H17NO, offers unique properties that make it valuable for designing advanced intermediates in drug discovery and functional materials.

In recent years, the demand for high-purity aromatic amines like 3-4-(Benzyloxy)phenylaniline has surged due to their applications in OLED materials, photovoltaic cells, and bioconjugation. Researchers frequently search for "benzyloxy-substituted anilines" or "CAS 400744-34-5 solubility" to optimize reaction conditions, reflecting its relevance in cutting-edge technologies. The compound's thermal stability and electron-donating characteristics are particularly noteworthy for organic electronics.

From a synthetic perspective, 3-4-(Benzyloxy)phenylaniline serves as a key building block for heterocyclic compounds and ligand design. Its amine group allows for facile functionalization, enabling the creation of Schiff bases or metal-organic frameworks (MOFs). Industry professionals often inquire about "CAS 400744-34-5 synthesis route" or "benzyloxy-aniline derivatives," highlighting its versatility in custom synthesis.

Environmental and regulatory considerations are also critical for CAS No. 400744-34-5. While not classified as hazardous, proper handling under REACH compliance ensures safe usage. Recent trends show growing interest in "green chemistry alternatives" for similar compounds, prompting innovations in solvent-free reactions and catalytic methods involving this aniline derivative.

The pharmaceutical sector leverages 3-4-(Benzyloxy)phenylaniline for developing kinase inhibitors and antimicrobial agents. Its structural motif appears in patents targeting inflammatory diseases and CNS disorders, aligning with searches for "bioactive aniline scaffolds." Analytical data (e.g., HPLC purity >98%) and spectroscopic profiles (IR, NMR) are frequently requested to meet stringent quality standards.

Emerging applications in agrochemicals and dye intermediates further expand the compound's market potential. With the rise of AI-assisted molecular design, computational studies on 400744-34-5's QSAR properties have gained traction, addressing queries like "aniline derivatives for crop protection." Suppliers emphasize batch-to-batch consistency and scalable production to meet diverse industrial needs.

In summary, 3-4-(Benzyloxy)phenylaniline (CAS No. 400744-34-5) exemplifies the intersection of traditional organic chemistry and modern material science. Its adaptability across sectors—from optoelectronics to medicinal chemistry—ensures sustained relevance. Ongoing research into structure-activity relationships and process optimization will likely unlock new functionalities for this multifaceted compound.